Cas no 75121-70-9 (Methyl N-cyanopropionimidate)

• Product Name: Methyl N-cyanopropionimidate
• CAS No: 75121-70-9
• MF: C₅H₈N₂O
• MW: 112.129820823669
• CID: 5704268
• PubChem ID: 12593610
• Update Time: 2023-10-15

Methyl N-cyanopropionimidate Chemical and Physical Properties

Names and Identifiers

• STL301965
• methyl (1Z)-N-cyanopropanimidoate
• MethylN-cyanopropionimidate
• 75121-70-9
• methyl N-cyanopropioimidate
• Methyl N-cyanopropionimidate
• HSCFSXQVKZFPCT-UHFFFAOYSA-N
• AKOS016042562
• SCHEMBL8645053

• Inchi： 1S/C5H8N2O/c1-3-5(8-2)7-4-6/h3H2,1-2H3/b7-5+
• InChI Key： HSCFSXQVKZFPCT-FNORWQNLSA-N
• SMILES： O(C)/C(/CC)=N/C#N

Computed Properties

• Exact Mass: 112.063662883g/mol
• Monoisotopic Mass: 112.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 45.4Ų